Cas no 34917-91-4 (1-(4-hydroxyphenyl)-2-methylpropan-1-one)

• Product Name: 1-(4-hydroxyphenyl)-2-methylpropan-1-one
• CAS No: 34917-91-4
• MF: C₁₀H₁₂O₂
• MW: 164.201083183289
• MDL: MFCD00126925
• CID: 310408
• PubChem ID: 578048
• Update Time: 2025-11-02

1-(4-hydroxyphenyl)-2-methylpropan-1-one Chemical and Physical Properties

Names and Identifiers

• 1-Propanone,1-(4-hydroxyphenyl)-2-methyl-
• 1-(4-hydroxyphenyl)-2-methylpropan-1-one
• 4'-Hydroxy-2-methylpropiophenone
• AI3-11698
• 1-Propanone, 1-(4-hydroxyphenyl)-2-methyl-
• HUXBPJVVEDIIEO-UHFFFAOYSA-N
• p-isobutyrylphenol
• 1-Propanone,-2-methyl-1-(4-hydroxyphenyl)
• 1-(4-Hydroxyphenyl)-2-methyl-1-propanone
• 1-(4-Hydroxyphenyl)-2-methyl-1-propanone #
• 1-(4-Hydroxy-phenyl)-2-methyl-propan-1-one
• EN300-185369
• EINECS 252-287-9
• CS-0105543
• DTXSID00188473
• W9UHV9NGL8
• D76549
• p-Hydroxyisobutyrophenone
• MFCD00126925
• AKOS006273001
• 34917-91-4
• 4'-Hydroxyisobutyrophenone
• SCHEMBL4378592
• NS00029749
• Z1198150713
• AS-60821

• MDL： MFCD00126925
• Inchi： 1S/C10H12O2/c1-7(2)10(12)8-3-5-9(11)6-4-8/h3-7,11H,1-2H3
• InChI Key： HUXBPJVVEDIIEO-UHFFFAOYSA-N
• SMILES： O=C(C1C=CC(=CC=1)O)C(C)C

Computed Properties

• Exact Mass: 164.08376
• Monoisotopic Mass: 164.083729621g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 155
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 37.3

Experimental Properties

• Density: 1.074
• Boiling Point: 303.4°Cat760mmHg
• Flash Point: 128.1°C
• Refractive Index: 1.532
• PSA: 37.3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones

Additional information on 1-(4-hydroxyphenyl)-2-methylpropan-1-one

Comprehensive Guide to 1-(4-hydroxyphenyl)-2-methylpropan-1-one (CAS 34917-91-4): Properties, Applications, and Industry Insights

1-(4-hydroxyphenyl)-2-methylpropan-1-one (CAS 34917-91-4) is a specialized organic compound gaining attention in pharmaceutical and fine chemical industries. This hydroxyphenyl derivative exhibits unique chemical properties that make it valuable for various synthetic applications. With the molecular formula C₁₀H₁₂O₂, this aromatic ketone compound features both hydroxyl and carbonyl functional groups, enabling diverse reactivity patterns.

The compound's chemical structure of 1-(4-hydroxyphenyl)-2-methylpropan-1-one consists of a para-hydroxyphenyl group attached to a 2-methylpropan-1-one moiety. This specific arrangement contributes to its UV absorption properties, making it potentially useful in photochemistry applications. Recent studies highlight its role as a pharmaceutical intermediate, particularly in the synthesis of more complex bioactive molecules. The methylpropanone group enhances the compound's stability while maintaining sufficient reactivity for further chemical transformations.

In pharmaceutical research, CAS 34917-91-4 has shown promise as a building block for drug development. Its hydroxyphenyl ketone structure resembles certain natural product scaffolds, making it valuable for medicinal chemistry applications. The compound's physical properties of 1-(4-hydroxyphenyl)-2-methylpropan-1-one include a melting point range of 85-88°C and moderate solubility in common organic solvents, which facilitates its handling in laboratory settings.

The synthesis of 1-(4-hydroxyphenyl)-2-methylpropan-1-one typically involves Friedel-Crafts acylation reactions, where proper control of reaction conditions is crucial for obtaining high yields. Modern green chemistry approaches to producing this compound emphasize reduced environmental impact through catalyst optimization and solvent selection. These advancements align with current industry trends toward sustainable chemical manufacturing practices.

Analytical characterization of 34917-91-4 compound employs standard techniques including HPLC, GC-MS, and NMR spectroscopy. The spectral data for 1-(4-hydroxyphenyl)-2-methylpropan-1-one shows characteristic peaks that aid in quality control and purity assessment. Recent innovations in process analytical technology (PAT) have improved the monitoring of its production, ensuring consistent quality for end-users.

Beyond pharmaceutical applications, 1-(4-hydroxyphenyl)-2-methylpropan-1-one finds use in specialty chemical formulations. Its chemical reactivity profile makes it suitable for creating advanced materials with specific optical or electronic properties. Researchers are exploring its potential in organic electronics and as a precursor for functional polymers, responding to growing demand in these technology sectors.

The global market for hydroxyphenyl ketone derivatives like CAS 34917-91-4 is experiencing steady growth, driven by increased R&D investment in life sciences and advanced materials. Supply chain considerations for this specialty chemical product emphasize reliable sourcing and consistent quality standards. Current industry discussions focus on scalable synthesis methods that can meet both research-scale and potential commercial demands.

Safety handling of 1-(4-hydroxyphenyl)-2-methylpropan-1-one follows standard laboratory protocols for organic compounds. While not classified as hazardous under normal conditions, proper chemical safety practices including adequate ventilation and personal protective equipment are recommended. The compound's stability characteristics have been well-documented, showing good shelf life when stored under appropriate conditions.

Recent patent literature reveals growing interest in applications of 34917-91-4, particularly in photostabilizer formulations and specialty coatings. The compound's molecular structure advantages contribute to these emerging uses, demonstrating the versatility of this chemical building block. Innovation in derivative development continues to expand the potential applications of this interesting molecule.

Quality specifications for 1-(4-hydroxyphenyl)-2-methylpropan-1-one typically include purity assessments by chromatographic methods and verification of structural identity through spectroscopic analysis. The analytical standards for this compound have become more rigorous as its applications in sensitive areas like pharmaceutical intermediates have increased.

Environmental considerations for hydroxyphenyl methylpropanone compounds focus on biodegradability and ecological impact. Current research evaluates the environmental fate of such specialty chemicals, addressing regulatory requirements and sustainability goals. These studies contribute to the responsible development of green chemical alternatives in various industrial applications.

Future prospects for CAS 34917-91-4 appear promising, with ongoing research uncovering new potential applications. The compound's versatile chemistry positions it well for adaptation to emerging technologies in materials science and biotechnology. As synthetic methodologies advance, the cost-effective production of this specialty chemical may further expand its commercial viability.

For researchers working with 1-(4-hydroxyphenyl)-2-methylpropan-1-one, recent literature reviews provide comprehensive summaries of known reactions and applications. The compound's synthetic utility continues to inspire novel chemical transformations, contributing to the broader field of organic synthesis methodology. These developments highlight the ongoing importance of such building blocks in modern chemical research and development.